Cas no 1249180-01-5 (1-(1H-pyrazol-1-yl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(1H-pyrazol-1-yl)cyclopentane-1-carboxylic acid
• CAS No: 1249180-01-5
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• MDL: MFCD14634699
• CID: 5187405
• PubChem ID: 82235102
• Update Time: 2025-06-08

1-(1H-pyrazol-1-yl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-Pyrazolyl)cyclopentanecarboxylic Acid
• SY291872
• 1-(1H-pyrazol-1-yl)cyclopentane-1-carboxylic acid
• Z803460388
• Cyclopentanecarboxylic acid, 1-(1H-pyrazol-1-yl)-

• MDL： MFCD14634699
• Inchi： 1S/C9H12N2O2/c12-8(13)9(4-1-2-5-9)11-7-3-6-10-11/h3,6-7H,1-2,4-5H2,(H,12,13)
• InChI Key： KOWOSSQJZVHRRY-UHFFFAOYSA-N
• SMILES： OC(C1(CCCC1)N1C=CC=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 212
• XLogP3: 1
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-(1H-pyrazol-1-yl)cyclopentane-1-carboxylic acid

Introduction to 1-(1H-pyrazol-1-yl)cyclopentane-1-carboxylic acid (CAS No. 1249180-01-5) and Its Emerging Applications in Chemical Biology

1-(1H-pyrazol-1-yl)cyclopentane-1-carboxylic acid, identified by the chemical identifier CAS No. 1249180-01-5, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a pyrazole moiety linked to a cyclopentane ring system via a carboxylic acid functional group, presents a unique scaffold that has been explored for its potential biological activities and synthetic utility. The combination of these structural elements not only imparts distinct physicochemical properties but also opens up avenues for modulating biological targets with high precision.

The pyrazole ring is a heterocyclic aromatic compound known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Its presence in 1-(1H-pyrazol-1-yl)cyclopentane-1-carboxylic acid suggests that the compound may exhibit similar bioactivities, particularly when incorporated into drug-like molecules. The cyclopentane moiety, on the other hand, contributes to the molecule's rigidity and stability, which can be advantageous in designing pharmacophores that require optimal binding affinity and selectivity to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. Studies have shown that the pyrazole ring can interact with various biological targets through hydrogen bonding and hydrophobic interactions, while the cyclopentane ring provides a stable platform for these interactions. This dual functionality makes 1-(1H-pyrazol-1-yl)cyclopentane-1-carboxylic acid a promising candidate for further exploration in drug discovery.

In the realm of medicinal chemistry, the synthesis of derivatives of 1-(1H-pyrazol-1-yl)cyclopentane-1-carboxylic acid has been extensively studied to optimize its pharmacological properties. For instance, modifications at the carboxylic acid group can introduce solubility-enhancing functionalities or facilitate further derivatization into esters or amides. Similarly, alterations around the pyrazole ring can introduce substituents that enhance binding affinity or alter metabolic stability. These strategies have led to the development of novel compounds with enhanced therapeutic potential.

One particularly exciting area of research involves the use of 1-(1H-pyrazol-1-yl)cyclopentane-1-carboxylic acid as a building block for designing small-molecule inhibitors targeting enzyme-catalyzed reactions. Enzymes play crucial roles in numerous biological pathways, making them attractive targets for therapeutic intervention. By leveraging the structural features of this compound, researchers have been able to develop inhibitors that exhibit high selectivity and potency against specific enzymes. For example, derivatives of this molecule have shown promise in inhibiting kinases, which are overexpressed in various cancers and inflammatory diseases.

The role of computational methods in drug discovery cannot be overstated. High-throughput virtual screening (HTVS) and molecular docking studies have been instrumental in identifying lead compounds like 1-(1H-pyrazol-1-yl)cyclopentane-1-carboxylic acid that exhibit promising interactions with biological targets. These computational approaches allow researchers to rapidly evaluate thousands of compounds against a given target, significantly reducing the time and cost associated with traditional screening methods. Moreover, machine learning algorithms have been developed to predict the binding affinities of compounds with high accuracy, further accelerating the drug discovery process.

Another area where this compound has shown promise is in the development of probes for biochemical assays. Probes are essential tools for studying biological processes at the molecular level, and their design often relies on small molecules that can interact selectively with specific biomolecules. The unique structural features of 1-(1H-pyrazol-1-yl)cyclopentane-1-carboxylic acid make it an ideal candidate for designing such probes. For instance, its ability to bind to enzymes or receptors can be exploited to develop assays that monitor enzyme activity or receptor occupancy in cells.

The synthesis of 1-(1H-pyrazol-1-yl)cyclopentane-1-carboxylic acid has also been optimized through various synthetic strategies to improve yield and scalability. Traditional synthetic routes often involve multi-step processes that require expensive reagents and harsh conditions. However, recent advances in green chemistry have led to the development of more sustainable synthetic methods that minimize waste and reduce energy consumption. These methods not only make the production of this compound more environmentally friendly but also more cost-effective.

In conclusion, 1-( ¹ H - pyrazol - ¹ - yl ) cyclo pent ane - ¹ - car box yl ic ac id ( CAS No . ¹ ² ⁴ ⁹ ¹ ⁸ ₀ - ₀₁ - ₅ ) represents a structurally interesting compound with significant potential in chemical biology and pharmaceutical research . Its unique combination of functional groups , coupled with its synthetic versatility , makes it an attractive scaffold for designing novel bioactive molecules . As research in this field continues to advance , it is likely that this compound will play an increasingly important role in drug discovery and development .